2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile

• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile
• InChI: InChI=1S/C16H16N2O/c1-16(2,3)15-8-13(11(9-17)10-18)12-6-4-5-7-14(12)19-15/h4-8,11,13H,1-3H3
• InChI Key: IMBXCARUPOSNGA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(C2=CC=CC=C2O1)C(C#N)C#N

Description

2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. This compound is a derivative of coumarin, a natural substance found in many plants. The purpose of

Mechanism of Action

The mechanism of action of 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile is not fully understood. However, studies have suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to the induction of apoptosis and ultimately, the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile has a number of biochemical and physiological effects. These include the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile in lab experiments is its high purity and stability. This makes it an ideal compound for use in various assays and experiments. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile. One of the most promising areas of research is in the development of new anti-cancer drugs based on this compound. Other potential areas of research include the study of its effects on various signaling pathways and its potential use in the treatment of other diseases.
In conclusion, 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile is a promising compound with potential applications in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields of research.

Synthesis Methods

The synthesis of 2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile involves the reaction of 2-(2-tert-butyl-4H-chromen-4-yl)acetonitrile with a suitable reagent. One of the most commonly used reagents for this reaction is acetic anhydride. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

2-(2-tert-butyl-4H-chromen-4-yl)propanedinitrile has been extensively studied for its potential use in various fields of research. One of its most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells.